Ethyl 2-methyl-6-phenylpyridine-3-carboxylate

Specification

• CAS No.: 1702-14-3
• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: ethyl 2-methyl-6-phenylpyridine-3-carboxylate
• Standard InChI: InChI=1S/C15H15NO2/c1-3-18-15(17)13-9-10-14(16-11(13)2)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3
• Standard InChI Key: MZYVLAQGPZYJJQ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N=C(C=C1)C2=CC=CC=C2)C
• Canonical SMILES: CCOC(=O)C1=C(N=C(C=C1)C2=CC=CC=C2)C

Introduction

Chemical Structure and Identity

Ethyl 2-methyl-6-phenylpyridine-3-carboxylate is a substituted pyridine derivative with a carboxylate group. The compound is identified by the CAS registry number 1702-14-3 and is known by several synonyms in scientific literature including Ethyl 2-Methyl-6-phenylnicotinate, Ethyl 2-methyl-6-phenyl-3-pyridinecarboxylate, and 2-methyl-6-phenyl-3-pyridinecarboxylic acid ethyl ester. It has a molecular formula of C15H15NO2 with a calculated molecular weight of 241.29 g/mol.

The compound features a pyridine ring with three key substituents:

• A methyl group at the 2-position

• A phenyl group at the 6-position

• An ethyl carboxylate group at the 3-position

This specific arrangement of functional groups contributes to its chemical properties and potential reactivity patterns in various chemical reactions.

Physical Properties

The physical characteristics of Ethyl 2-methyl-6-phenylpyridine-3-carboxylate are important for its handling, storage, and potential applications. The compound exists as a solid at room temperature with distinct physical properties as detailed in Table 1.

Table 1: Physical Properties of Ethyl 2-methyl-6-phenylpyridine-3-carboxylate

Property	Value	Note
Physical State	Solid	At room temperature
Melting Point	45°C	-
Boiling Point	154-160°C	At 1 Torr pressure
Density	1.103±0.06 g/cm³	Predicted value
Recommended Storage Temperature	2-8°C	For optimal stability
pKa	3.23±0.10	Predicted value

The compound has a moderate melting point of 45°C, indicating its solid state at standard room temperature. Its boiling point ranges between 154-160°C under reduced pressure (1 Torr), which is consistent with compounds of similar molecular weight containing ester functionality. The calculated density of 1.103±0.06 g/cm³ suggests it is denser than water, which is typical for aromatic compounds with heteroatoms.

Spectroscopic Characteristics

Although specific spectroscopic data for Ethyl 2-methyl-6-phenylpyridine-3-carboxylate is limited in the provided search results, its structural features would predict certain spectroscopic patterns. The presence of an aromatic pyridine ring, a phenyl substituent, and an ethyl ester group would contribute to distinct signals in various spectroscopic analyses including NMR, IR, and mass spectrometry.

The compound's structure suggests it would exhibit characteristic aromatic proton signals in ¹H NMR spectroscopy, along with signals for the methyl group, methylene, and methyl protons of the ethyl ester. In ¹³C NMR, signals corresponding to the carbonyl carbon of the ester group, aromatic carbons, and aliphatic carbons would be expected.

Manufacturer	Product Number	Purity	Quantity	Price (USD)
American Custom Chemicals Corporation	COR0003904	95.00%	1g	$1,080.45
American Custom Chemicals Corporation	COR0003904	95.00%	5g	$4,244.63
American Custom Chemicals Corporation	COR0003904	95.00%	10g	$7,882.88
Labseeker	SC-31797	95%	10g	$2,383.00
Heterocyclics	JR-6371	97%	1g	$325.00

As evident from the table, the compound is relatively expensive, with prices ranging from $325 to over $7,800 depending on quantity and supplier. This significant cost reflects the complex synthesis processes required and possibly limited demand compared to more commonly used chemicals.

Supplier	Country	Contact Information
Alchem Pharmtech, Inc.	United States	Tel: 8485655694
Chemwill Asia Co., Ltd.	China	Tel: 86-21-51086038
J & K SCIENTIFIC LTD.	China	Tel: 010-82848833, 400-666-7788
3B Pharmachem (Wuhan) International Co., Ltd.	China	Tel: 821-50328103-801
Wuhan Haizheng Industry & Trade Development Co. Ltd	China	Tel: 027-8866 0053
Wuhan Taiyicheng Biopharmaceutical Co., Ltd.	China	Tel: 027-88320699

This diversity of suppliers across different regions provides researchers and industries with options for sourcing the compound based on factors such as location, shipping costs, and business relationships.

Chemical Reactivity

Based on its structure, Ethyl 2-methyl-6-phenylpyridine-3-carboxylate is likely to participate in various chemical reactions:

• Hydrolysis of the ester group to form the corresponding carboxylic acid

• Nucleophilic substitution reactions at the ester carbonyl

• Electrophilic aromatic substitution reactions on the phenyl ring

• Limited reactivity at the pyridine ring due to its electron-deficient nature

• Potential for oxidation of the methyl group

These reactive properties make the compound versatile for chemical modifications aimed at creating derivatives with potentially enhanced properties for specific applications.